Cas no 54746-00-8 (8-Oxa-3-azabicyclo[3.2.1]octane, 3-(1-oxopropyl)-)

• Product Name: 8-Oxa-3-azabicyclo[3.2.1]octane, 3-(1-oxopropyl)-
• CAS No: 54746-00-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 1590442
• Update Time: 2024-09-12

8-Oxa-3-azabicyclo[3.2.1]octane, 3-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-3-azabicyclo[3.2.1]octane, 3-(1-oxopropyl)-
• 1-Propanone, 1-(8-oxa-3-azabicyclo[3.2.1]oct-3-yl)-

• Inchi： 1S/C9H15NO2/c1-2-9(11)10-5-7-3-4-8(6-10)12-7/h7-8H,2-6H2,1H3
• InChI Key： SEWQRNPCZROSQR-UHFFFAOYSA-N
• SMILES： C(N1CC2OC(CC2)C1)(=O)CC

Computed Properties

• Exact Mass: 169.11035

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 307.9±35.0 °C(Predicted)
• PSA: 29.54
• pka: -0.71±0.20(Predicted)